Cas no 1261893-55-3 (3-(5-Formylthiophen-2-YL)-2-methoxybenzoic acid)

• Product Name: 3-(5-Formylthiophen-2-YL)-2-methoxybenzoic acid
• CAS No: 1261893-55-3
• MF: C₁₃H₁₀O₄S
• MW: 262.281102657318
• MDL: MFCD18319860
• CID: 2761762
• PubChem ID: 53225778
• Update Time: 2025-05-23

3-(5-Formylthiophen-2-YL)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Formylthiophen-2-yl)-2-methoxybenzoic acid, 95%
• DTXSID40689510
• 1261893-55-3
• SCHEMBL2555723
• MFCD18319860
• 3-(5-FORMYLTHIOPHEN-2-YL)-2-METHOXYBENZOIC ACID
• 3-(5-Formylthiophen-2-YL)-2-methoxybenzoic acid

• MDL： MFCD18319860
• Inchi： 1S/C13H10O4S/c1-17-12-9(3-2-4-10(12)13(15)16)11-6-5-8(7-14)18-11/h2-7H,1H3,(H,15,16)
• InChI Key： IGASBRVGZMLVFX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC=C(C(=O)O)C=1OC

Computed Properties

• Exact Mass: 262.02997997Da
• Monoisotopic Mass: 262.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.8Ų

Additional information on 3-(5-Formylthiophen-2-YL)-2-methoxybenzoic acid

3-(5-Formylthiophen-2-YL)-2-methoxybenzoic Acid: A Comprehensive Overview

The compound 3-(5-formylthiophen-2-yl)-2-methoxybenzoic acid (CAS No. 1261893-55-3) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of aromatic acids, characterized by its benzoic acid moiety and the presence of a thiophene ring. The thiophene ring, a five-membered heterocyclic compound containing sulfur, adds significant electronic and structural complexity to the molecule. The formyl group attached to the thiophene ring further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of 3-(5-formylthiophen-2-yl)-2-methoxybenzoic acid in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which includes a methoxy group on the benzoic acid ring, contributes to its stability and solubility properties. This makes it an attractive candidate for use in drug delivery systems and as a precursor for more complex molecules.

The synthesis of 3-(5-formylthiophen-2-yl)-2-methoxybenzoic acid involves a series of carefully designed reactions, including coupling reactions and oxidation steps. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating these reactions, as highlighted in recent publications.

One of the most promising applications of this compound is in the development of bioactive molecules. Its thiophene moiety is known to exhibit antioxidant properties, making it a valuable component in anti-inflammatory and anticancer drug design. Additionally, the formyl group can be further functionalized to create derivatives with enhanced biological activity.

In terms of physical properties, 3-(5-formylthiophen-2-yl)-2-methoxybenzoic acid has a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in organic synthesis reactions and as an intermediate in the production of more complex compounds.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 3-(5-formylthiophen-2-yl)-2-methoxybenzoic acid, providing insights into its reactivity and potential interactions with biological systems. These studies have revealed that the molecule's aromaticity plays a crucial role in its stability and reactivity.

The demand for 3-(5-formylthiophen-2-yl)-2-methoxybenzoic acid has been growing due to its role as an intermediate in the synthesis of advanced materials. For instance, it has been used in the preparation of conducting polymers and hybrid materials with applications in electronics and energy storage.

In conclusion, 3-(5-formylthiophen-2-yl)-2-methoxybenzoic acid (CAS No. 1261893-55-3) is a versatile compound with significant potential across multiple industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research.